Cas no 1806315-74-1 (4-Hydroxy-2-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 4-Hydroxy-2-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1806315-74-1
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 4907377
• Update Time: 2025-05-25

4-Hydroxy-2-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C7H6F3NO2/c8-7(9,10)6-1-5(13)4(3-12)2-11-6/h1-2,12H,3H2,(H,11,13)
• InChI Key： CUMBWNLYGXLDIM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(CO)=CN1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 291
• XLogP3: 0.7
• Topological Polar Surface Area: 49.3

Additional information on 4-Hydroxy-2-(trifluoromethyl)pyridine-5-methanol

Research Brief on 4-Hydroxy-2-(trifluoromethyl)pyridine-5-methanol (CAS: 1806315-74-1): Recent Advances and Applications

The compound 4-Hydroxy-2-(trifluoromethyl)pyridine-5-methanol (CAS: 1806315-74-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the synthetic versatility of 4-Hydroxy-2-(trifluoromethyl)pyridine-5-methanol, particularly as a key intermediate in the preparation of novel heterocyclic compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, where the trifluoromethyl group was found to significantly enhance binding affinity through favorable hydrophobic interactions with target proteins.

Pharmacological investigations have revealed promising biological activities associated with this compound. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 4-Hydroxy-2-(trifluoromethyl)pyridine-5-methanol exhibit notable anti-inflammatory properties, with IC50 values in the low micromolar range against COX-2 enzymes. The presence of both the hydroxyl and trifluoromethyl groups appears to be crucial for this activity, suggesting potential for development as non-steroidal anti-inflammatory drugs (NSAIDs).

In the realm of antimicrobial research, a recent study in Antimicrobial Agents and Chemotherapy (2024) demonstrated that structural analogs of this compound show potent activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The mechanism appears to involve disruption of bacterial cell wall synthesis, with the pyridine methanol moiety playing a critical role in target recognition.

From a drug metabolism perspective, investigations into 4-Hydroxy-2-(trifluoromethyl)pyridine-5-methanol have yielded important insights. A 2024 ADMET study revealed favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, attributed to the balanced hydrophilicity/lipophilicity imparted by its functional groups. These characteristics make it an attractive scaffold for further medicinal chemistry optimization.

Ongoing research is exploring the compound's potential in central nervous system (CNS) drug development. Preliminary results presented at the 2024 American Chemical Society meeting suggest that certain derivatives can cross the blood-brain barrier and show activity in models of neurodegenerative diseases, possibly through modulation of neurotransmitter systems.

In conclusion, 4-Hydroxy-2-(trifluoromethyl)pyridine-5-methanol (CAS: 1806315-74-1) represents a versatile and pharmacologically interesting scaffold with multiple potential therapeutic applications. The unique combination of its structural features continues to inspire innovative drug discovery efforts across various disease areas. Future research directions likely include further exploration of structure-activity relationships and development of more potent, selective derivatives for specific therapeutic targets.